Cas no 1416305-91-3 (2-Bromo-6-methylpyrimidin-4-amine)

• Product Name: 2-Bromo-6-methylpyrimidin-4-amine
• CAS No: 1416305-91-3
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 1029685
• PubChem ID: 71627126
• Update Time: 2025-10-28

2-Bromo-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methylpyrimidin-4-amine
• 2-bromo-6-methyl-4-Pyrimidinamine
• 1416305-91-3
• DB-313755
• SB57031
• DTXSID00856504

• Inchi： 1S/C5H6BrN3/c1-3-2-4(7)9-5(6)8-3/h2H,1H3,(H2,7,8,9)
• InChI Key： DXJQOUJNRVVLER-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CC(C)=N1)N

Computed Properties

• Exact Mass: 186.97451g/mol
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Bromo-6-methylpyrimidin-4-amine

2-Bromo-6-methylpyrimidin-4-amine (CAS No. 1416305-91-3): A Versatile Building Block in Pharmaceutical and Chemical Research

2-Bromo-6-methylpyrimidin-4-amine (CAS No. 1416305-91-3) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules. With its molecular formula C5H6BrN3 and molecular weight of 188.03 g/mol, this compound offers unique reactivity patterns that make it valuable for medicinal chemistry applications and drug discovery programs.

The growing interest in 2-Bromo-6-methylpyrimidin-4-amine synthesis reflects the pharmaceutical industry's demand for novel heterocyclic scaffolds. Researchers frequently search for "2-Bromo-6-methylpyrimidin-4-amine uses" and "pyrimidine derivatives in drug development," highlighting its importance in modern therapeutics. The compound's structural features - a bromine atom at the 2-position and an amino group at the 4-position - provide excellent handles for further functionalization through cross-coupling reactions and nucleophilic substitutions.

In recent years, 2-Bromo-6-methylpyrimidin-4-amine price and availability have become important considerations for research laboratories, especially with the increasing focus on kinase inhibitor development and targeted cancer therapies. The compound's role in creating small molecule inhibitors has been particularly valuable in addressing current challenges in personalized medicine. Many researchers are investigating "how to purify 2-Bromo-6-methylpyrimidin-4-amine" and "storage conditions for bromopyrimidine compounds," indicating the practical aspects of working with this chemical.

The physical properties of 2-Bromo-6-methylpyrimidin-4-amine make it suitable for various synthetic applications. Typically appearing as a white to off-white crystalline powder, it demonstrates good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. These characteristics facilitate its use in high-throughput screening and combinatorial chemistry approaches that are central to modern drug discovery pipelines.

Recent publications have highlighted the compound's utility in developing tyrosine kinase inhibitors, with particular relevance to current research trends in precision oncology. The search terms "2-Bromo-6-methylpyrimidin-4-amine in cancer research" and "pyrimidine-based therapeutics" reflect this growing application area. Additionally, its use in creating antiviral compounds has gained attention in the wake of global health concerns, making it a compound of interest for emerging therapeutic needs.

Quality control aspects of 2-Bromo-6-methylpyrimidin-4-amine are frequently discussed in research forums, with common queries including "HPLC analysis of 2-Bromo-6-methylpyrimidin-4-amine" and "spectroscopic characterization methods." The compound typically shows characteristic peaks in 1H NMR (δ 2.40 for methyl protons, δ 6.35 for pyrimidine proton) and 13C NMR spectra, which serve as important quality indicators for researchers. These analytical parameters are crucial for ensuring reproducibility in multi-step synthetic routes.

The commercial availability of 2-Bromo-6-methylpyrimidin-4-amine from specialty chemical suppliers has expanded significantly in recent years, addressing the needs of both academic and industrial researchers. Current market trends show increasing demand for this pharmaceutical intermediate, particularly from contract research organizations engaged in fragment-based drug design. The compound's stability under standard laboratory conditions (recommended storage at 2-8°C) contributes to its practicality as a research chemical.

From a synthetic chemistry perspective, 2-Bromo-6-methylpyrimidin-4-amine offers multiple advantages. The bromine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, while the amino group can participate in condensation reactions to form more complex heterocyclic systems. These properties explain why search terms like "2-Bromo-6-methylpyrimidin-4-amine Suzuki coupling" and "Buchwald-Hartwig amination with bromopyrimidines" appear frequently in chemical literature searches.

Environmental and safety considerations for working with 2-Bromo-6-methylpyrimidin-4-amine follow standard laboratory protocols for handling brominated compounds. Researchers often inquire about "2-Bromo-6-methylpyrimidin-4-amine safety data" and "proper disposal methods for brominated heterocycles," reflecting the scientific community's commitment to responsible chemical management. While not classified as highly hazardous, appropriate personal protective equipment is recommended when handling this material.

The future outlook for 2-Bromo-6-methylpyrimidin-4-amine appears promising, particularly in light of advancing technologies in structure-based drug design and computational chemistry. As virtual screening methods become more sophisticated, the demand for well-characterized building blocks like this bromopyrimidine derivative continues to grow. Its applications in developing allosteric modulators and protein-protein interaction inhibitors represent exciting frontiers in pharmaceutical research.

In conclusion, 2-Bromo-6-methylpyrimidin-4-amine (CAS No. 1416305-91-3) stands as a valuable tool in modern chemical research, particularly for medicinal chemists designing next-generation therapeutics. Its versatility as a synthetic intermediate, combined with the growing understanding of pyrimidine-based pharmacophores, ensures its continued relevance in addressing current and future healthcare challenges. The compound exemplifies how specialty heterocyclic compounds contribute to advancing both fundamental science and applied pharmaceutical development.